Cas no 239075-02-6 (5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene)

5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene Properties

Names and Identifiers

• 5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene
• 2,2-Bithiophene-5,5-diboronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-[5-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]thiophen-2-yl]-1,3,2-dioxaborolane
• 2,2'
• 2,2'-BIS(DICYCLOHEXYLPHOSPHINO)-1,1'-BINAPHTHYL
• 2,2'-Bithiophene-5,5'-diboronic acid bis(pinacol)
• 2,2'-Bithiophene-5,5'-diboronic Acid Bis(pinacol) Ester
• 2,2'-Bithiophene-5,5'-diboronic acid pinacol ester
• 2,5-bis(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-2,2-bithiophene
• 5,5'-di(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene
• 2,2'-Bithiophene-5,5'-diboronic acid, bis(pinacol) ester
• ZXBA000664
• VB10514
• AB29821
• OR360705
• AX8238059
• B3363
• 075B026
• 2,2'-BITHIOPHENE-5,5'-D
• AKOS015960322
• CS-0091654
• H11777
• 4,4,5,5-TETRAMETHYL-2-[5'-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-[2,2'-BITHIOPHEN]-5-YL]-1,3,2-DIOXABOROLANE
• 2,2'-([2,2'-Bithiophene]-5,5'-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• DTXSID60449037
• 239075-02-6
• MFCD06798112
• SCHEMBL390494
• 2,2'-Bithiophene-5,5'-diboronic acid bis(pinacol) ester, 97%
• J-015270
• AS-55611
• XWWXVHGWYCXJCJ-UHFFFAOYSA-N
• 2,2''-Bithiophene-5,5''-diboronic Acid Pinacol Ester
• +Expand

• MDL： MFCD06798112
• InChIKey： XWWXVHGWYCXJCJ-UHFFFAOYSA-N
• Inchi： 1S/C20H28B2O4S2/c1-17(2)18(3,4)24-21(23-17)15-11-9-13(27-15)14-10-12-16(28-14)22-25-19(5,6)20(7,8)26-22/h9-12H,1-8H3
• SMILES： S1C(=C([H])C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)C1=C([H])C([H])=C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)S1

Computed Properties

• Exact Mass: 418.161512g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 418.161512g/mol
• Monoisotopic Mass: 418.161512g/mol
• Topological Polar Surface Area: 93.4Ų
• Heavy Atom Count: 28
• Complexity: 529
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.07500
• PSA: 93.40000
• Refractive Index: 1.546
• Boiling Point: 530.458°C at 760 mmHg
• Melting Point: 208-212 °C (lit.)
• Flash Point: 274.612°C
• Density: 1.17

5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%